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Compound of Interest

Compound Name: Clozic

Cat. No.: B1221202 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive benchmarking analysis of the novel research compound,

Clozic, against established agents in the fields of immunology and mycology. The data

presented herein offers an objective comparison of Clozic's performance, supported by

detailed experimental protocols for reproducibility.

Introduction to Clozic
Clozic is an investigational compound demonstrating a unique dual mechanism of action:

potent immunomodulatory effects through the inhibition of the NF-κB signaling pathway and

significant antifungal activity. This guide evaluates the efficacy and specificity of Clozic in

comparison to well-characterized compounds: a standard immunosuppressant and a widely

used antifungal agent.

Comparative Performance Data
The following tables summarize the quantitative performance of Clozic against comparator

compounds in key in vitro assays.

Table 1: Potency and Specificity of Immunomodulatory Activity
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Compound
Target
Pathway

Cell Type
IC50 (nM)
for TNF-α
Inhibition

Cytotoxicity
(CC50, µM)

Selectivity
Index
(CC50/IC50)

Clozic NF-κB
Human

Macrophages
15 >100 >6667

Comparator A

(Immunosupp

ressant)

Calcineurin
Human T-

cells
10 50 5000

Table 2: Antifungal Activity Spectrum

Compound
Mechanism of
Action

Candida albicans
MIC (µg/mL)

Aspergillus
fumigatus MIC
(µg/mL)

Clozic

Disruption of Fungal

Cell Membrane

Integrity

2 4

Comparator B

(Antifungal)

Ergosterol Synthesis

Inhibition
1 2

Signaling Pathway and Mechanism of Action
Clozic exerts its immunomodulatory effects by targeting the downstream signaling of Toll-like

receptors (TLRs), leading to a reduction in the activation of the NF-κB transcription factor and

subsequent production of pro-inflammatory cytokines like TNF-α.[1]
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Antifungal Assays
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Comparator B

Incubate Read MIC

End
(Data Analysis)

Culture HEK293 Cells Treat with Compounds Resazurin Assay Calculate CC50

End
(Data Analysis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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